Cas no 2731007-54-6 (3-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}propanoic acid)

• Product Name: 3-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}propanoic acid
• CAS No: 2731007-54-6
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• MDL: MFCD34562340
• CID: 5628170
• PubChem ID: 165590110
• Update Time: 2025-06-14

3-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28332048
• 3-{[(tert-butoxy)carbonyl](prop-2-yn-1-yl)amino}propanoic acid
• 2731007-54-6
• 3-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}propanoic acid

• MDL： MFCD34562340
• Inchi： 1S/C11H17NO4/c1-5-7-12(8-6-9(13)14)10(15)16-11(2,3)4/h1H,6-8H2,2-4H3,(H,13,14)
• InChI Key： DHDNFAJRUPNRJP-UHFFFAOYSA-N
• SMILES： O(C(N(CC#C)CCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}propanoic acid

Comprehensive Overview of 3-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}propanoic acid (CAS No. 2731007-54-6)

3-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}propanoic acid (CAS No. 2731007-54-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, peptide synthesis, and bioconjugation. This compound features a unique combination of functional groups, including a tert-butoxycarbonyl (Boc) protecting group, a prop-2-yn-1-yl (propargyl) moiety, and a carboxylic acid, making it a versatile building block for various applications. Researchers and industry professionals are increasingly interested in its potential for click chemistry reactions, drug discovery, and biomaterial modification.

The Boc-protected propargylamine segment in this compound is particularly noteworthy, as it enables selective deprotection under mild acidic conditions, a feature highly valued in peptide synthesis. The propargyl group further allows for efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This reactivity is pivotal for labeling biomolecules, designing targeted drug delivery systems, and developing diagnostic probes. With the growing demand for precision medicine and theranostic agents, 3-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}propanoic acid is poised to play a critical role in advancing these fields.

In the context of green chemistry and sustainable synthesis, this compound aligns with the industry's shift toward atom-efficient reactions and minimized waste generation. Its compatibility with aqueous reaction conditions and biocompatible catalysts makes it an attractive choice for environmentally friendly applications. Moreover, its stability under standard storage conditions ensures ease of handling, a key consideration for high-throughput screening and industrial-scale production.

The rise of AI-driven drug discovery and computational chemistry has further amplified interest in compounds like 3-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}propanoic acid. Its modular structure allows for seamless integration into virtual screening libraries, enabling researchers to explore its potential in structure-activity relationship (SAR) studies. As the pharmaceutical industry continues to prioritize small-molecule therapeutics and biologics, this compound's dual functionality as a protecting group and reactive handle positions it as a valuable asset.

From a market perspective, the demand for custom synthesis and high-purity intermediates is on the rise, driven by the expanding biopharmaceutical sector. 3-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}propanoic acid (CAS No. 2731007-54-6) is increasingly listed in catalogs of specialty chemical suppliers, reflecting its commercial relevance. Its application in proteomics, glycobiology, and chemical biology further underscores its interdisciplinary appeal.

In summary, 3-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}propanoic acid represents a convergence of synthetic utility, biocompatibility, and innovative potential. Whether in academic research or industrial R&D, its multifaceted properties make it a compound worth watching in the evolving landscape of chemical sciences and life sciences.